4-(2,4-Dimethylphenyl)butanoic acid

• CAS No.: 13621-26-6
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 4-(2,4-dimethylphenyl)butanoic acid
• InChI: InChI=1S/C12H16O2/c1-9-6-7-11(10(2)8-9)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key: UKUFUTCEBAUOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CCCC(=O)O)C

Description

4-(2,4-Dimethylphenyl)butanoic acid is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

4-(2,4-Dimethylphenyl)butanoic acid serves as a precursor for the synthesis of various biologically active compounds. Its derivatives are investigated for their potential therapeutic effects:

• Anti-inflammatory Activity : Preliminary studies indicate that this compound may influence inflammatory pathways by interacting with cytokine release mechanisms. These interactions suggest potential applications in treating inflammatory diseases .
• Antitumor Activity : Research has shown that derivatives synthesized from this compound exhibit antitumor properties, particularly through modifications that enhance their biological activity .

Case Study: Synthesis of Antitumor Derivatives

A study demonstrated the synthesis of pyridazinone derivatives from this compound. These derivatives were evaluated for their antitumor activities, showing promising results against various cancer cell lines . The synthesis involved treating the acid with hydrazine hydrate and phenyl hydrazine under specific conditions to yield compounds with enhanced bioactivity.

Biological Studies

The compound is also utilized in biological studies to explore its binding affinities and interactions with various biological targets:

• Binding Affinity Studies : Research indicates that this compound may bind to proteins involved in inflammatory responses, which could be crucial for developing new anti-inflammatory drugs .
• Mechanisms of Action : Investigations into the compound's mechanism reveal its potential to modulate neuronal excitability through interactions with ion channels, suggesting applications in neuropharmacology .

Material Science

In addition to its biological applications, this compound is explored for its utility in material science:

• Synthesis of Polymers : The compound can be used as a building block for synthesizing polymers with specific properties. Its carboxylic acid functional group allows for further functionalization and integration into polymer matrices.
• Modification of Surfaces : Research indicates that incorporating this compound into surface coatings can enhance properties such as adhesion and chemical resistance .

Summary Table of Applications

Application Area	Description	Key Findings
Medicinal Chemistry	Precursor for biologically active compounds	Potential anti-inflammatory and antitumor properties
Biological Studies	Binding affinity studies with inflammatory proteins	Modulates cytokine release; potential therapeutic uses
Material Science	Building block for polymers and surface modifications	Enhances adhesion and chemical resistance in coatings

Synthesis routes and methods

Procedure details

(2-Carboxyethyl)triphenylphosphonium bromide (150 g, 361 mmol) was suspended in tetrahydrofuran (500 mL) and 2,4-dimethylbenzaldehyde (55.4 mL, 397 mmol) was added thereto. A solution of potassium t-butoxide (81.1 g, 722 mmol) in tetrahydrofuran (300 mL) was added thereto under nitrogen atmosphere over 10 minutes and the mixture was stirred under ice-cooling for 3 hours. Water was added to the reaction mixture to stop the reaction and the temperature of the liquid was returned to room temperature. The mixture was concentrated under reduced pressure, a 8N aqueous sodium hydroxide solution was added thereto to bring pH to 11 and ether was added thereto to separate it. A 12N aqueous hydrochloric acid solution was added to an aqueous phase to bring pH to 2 and ethyl acetate was added thereto to separate it. The thus obtained organic phase was separated, washed with water and a saturated aqueous NaCl solution and dried over anhydrous magnesium sulfate. After filtration, the solvent was evaporated under reduced pressure and the residue was purified by silica gel chromatography (hexane:ethyl acetate, 10:1-6:1) to obtain 4-(2,4-dimethylphenyl)-3-butenoic acid (37.0 g, yield: 54%). 10% Palladium-carbon (7.96 g, 50% hydrous) was added to a solution of the obtained 4-(2,4-dimethylphenyl)-3-butenoic acid (37.0 g, 195 mmol) in methanol (400 mL) and the mixture was stirred at room temperature under a hydrogen atmosphere for 3 hours. After the palladium-carbon in the reaction mixture was Celite-filtered, the filtrate was evaporated under reduced pressure. The residue was purified by silica gel chromatography (hexane:ethyl acetate, 10:1) to obtain the title compound (64.4 g, yield: 84%).